Cas no 457098-40-7 (5-Bromo-2-3-(dimethylamino)propoxyaniline)

• Product Name: 5-Bromo-2-3-(dimethylamino)propoxyaniline
• CAS No: 457098-40-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 1071998
• PubChem ID: 22046321
• Update Time: 2025-04-20

5-Bromo-2-3-(dimethylamino)propoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Amino-4-methylphenoxy)propyl]-N,N-dimethylamine
• 1-Propanamine, 3-[2-[2-(4-chlorophenyl)ethyl]phenoxy]-N,N-dimethyl-
• 2-(3-dimethylaminopropoxy)-4'-chlorobibenzyl
• 2-(3-dimethylamino-propoxy)-5-methyl-phenylamine
• AC1MHPCG
• ACMC-20msa9
• CTK0C2008
• SCHEMBL2032233
• 2-[3-(dimethylamino)propoxy]-5-methylaniline
• 457098-40-7
• FBOCALVFRHALTF-UHFFFAOYSA-N
• AKOS010338101
• 5-Bromo-2-3-(dimethylamino)propoxyaniline

• MDL： MFCD08686828
• Inchi： 1S/C12H20N2O/c1-10-5-6-12(11(13)9-10)15-8-4-7-14(2)3/h5-6,9H,4,7-8,13H2,1-3H3
• InChI Key： FBOCALVFRHALTF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1N)CCCN(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

5-Bromo-2-3-(dimethylamino)propoxyaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers